Cas no 1468608-72-1 (5-Pyrimidinecarboxylic acid, 4-ethyl-2-(tetrahydro-3-furanyl)-)

• Product Name: 5-Pyrimidinecarboxylic acid, 4-ethyl-2-(tetrahydro-3-furanyl)-
• CAS No: 1468608-72-1
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 5273865
• Update Time: 2025-06-22

5-Pyrimidinecarboxylic acid, 4-ethyl-2-(tetrahydro-3-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 4-ethyl-2-(tetrahydro-3-furanyl)-

• Inchi： 1S/C11H14N2O3/c1-2-9-8(11(14)15)5-12-10(13-9)7-3-4-16-6-7/h5,7H,2-4,6H2,1H3,(H,14,15)
• InChI Key： RYSRFKIZEQPGFZ-UHFFFAOYSA-N
• SMILES： C1(C2CCOC2)=NC=C(C(O)=O)C(CC)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 5-Pyrimidinecarboxylic acid, 4-ethyl-2-(tetrahydro-3-furanyl)-

5-Pyrimidinecarboxylic Acid, 4-Ethyl-2-(Tetrahydro-3-Furanyl): A Comprehensive Overview

5-Pyrimidinecarboxylic acid, 4-ethyl-2-(tetrahydro-3-furanyl), also known by its CAS number 1468608-72-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the pyrimidine family, which is a class of heterocyclic aromatic compounds with a six-membered ring containing two nitrogen atoms at positions 1 and 3. The presence of a carboxylic acid group at position 5 and an ethyl group at position 4, along with a tetrahydrofuran substituent at position 2, makes this molecule unique and versatile in its applications.

The structure of 5-pyrimidinecarboxylic acid, 4-ethyl-2-(tetrahydro-3-furanyl) is characterized by its pyrimidine ring system, which is known for its stability and ability to participate in various chemical reactions. The tetrahydrofuran moiety adds a cyclic ether functionality, enhancing the compound's potential for forming hydrogen bonds and participating in bioisosteric replacements. This makes it an attractive candidate for drug design and development.

Recent studies have highlighted the potential of this compound in the development of new therapeutic agents. For instance, researchers have explored its role as a scaffold for designing inhibitors of certain enzymes involved in metabolic pathways. The ethyl group at position 4 contributes to the compound's lipophilicity, which is crucial for membrane permeability and bioavailability in drug candidates.

In terms of synthesis, 5-pyrimidinecarboxylic acid, 4-ethyl-2-(tetrahydro-3-furanyl) can be prepared through a variety of methods, including condensation reactions and cyclization processes. One common approach involves the reaction of appropriate substituted aldehydes or ketones with nitrogen-containing precursors under specific conditions to form the pyrimidine ring system. The introduction of the tetrahydrofuran group typically requires additional steps, such as ring-opening reactions or coupling processes.

The compound's properties make it suitable for various applications beyond drug discovery. For example, it has been investigated as a building block in materials science for constructing advanced materials with tailored electronic properties. The combination of aromaticity from the pyrimidine ring and the ether functionality from the tetrahydrofuran group provides opportunities for designing materials with unique optical or electronic characteristics.

From an environmental perspective, understanding the degradation pathways of 5-pyrimidinecarboxylic acid, 4-ethyl-2-(tetrahydro-3-furanyl) is crucial for assessing its potential impact on ecosystems. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, the compound undergoes hydrolysis or oxidative degradation, leading to the formation of less complex molecules.

In conclusion, 5-pyrimidinecarboxylic acid, 4-ethyl-2-(tetrahydro-3-furanyl) (CAS No: 1468608-72-1) is a multifaceted compound with promising applications in chemistry and pharmacology. Its unique structure and functional groups provide a foundation for exploring new drug candidates and advanced materials. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in various scientific disciplines.